N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide

• IUPAC Name: N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide
• InChI: InChI=1S/C14H20N2OS/c17-11-13-8-4-5-9-16(13)14(18)15-10-12-6-2-1-3-7-12/h1-3,6-7,13,17H,4-5,8-11H2,(H,15,18)
• InChI Key: PWSLKNUXAFTQAB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CO)C(=S)NCC2=CC=CC=C2
• Molecular Formula: C14H20N2OS
• Molecular Weight: 264.39 g/mol

Description

N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide, also known as BTCP, is a chemical compound that has been of interest to the scientific community due to its potential pharmacological properties. BTCP belongs to the class of piperidine derivatives and has been found to possess analgesic and anticonvulsant properties.

Mechanism of Action

N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide acts as a potent inhibitor of voltage-gated sodium channels, which are involved in the transmission of pain signals in the body. By inhibiting the activity of these channels, N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide reduces the transmission of pain signals and provides analgesic effects. N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide also modulates the activity of GABA receptors in the brain, which are involved in the regulation of neuronal activity. By enhancing the activity of these receptors, N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide provides anticonvulsant effects.
Biochemical and Physiological Effects:
N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide has been found to have analgesic and anticonvulsant effects in animal models. Studies have shown that N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide reduces the transmission of pain signals in the body, resulting in analgesic effects. N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide has also been found to reduce the severity and duration of seizures in animal models, indicating its anticonvulsant properties. N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide has been shown to have a low toxicity profile and does not produce significant adverse effects.

Advantages and Limitations for Lab Experiments

N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide has been found to be a useful tool for studying the mechanisms of pain and epilepsy. Its potent inhibitory effects on voltage-gated sodium channels and modulation of GABA receptors make it a valuable compound for investigating the role of these targets in pain and epilepsy. However, the synthesis of N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide is complex, and the yield obtained from the synthesis method is relatively low. This limits its use in large-scale experiments.

Future Directions

Future research on N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide could focus on its potential therapeutic applications in pain and epilepsy. Studies could investigate the efficacy and safety of N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide in animal models of chronic pain and epilepsy. The development of more efficient synthesis methods for N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide could also facilitate its use in larger-scale experiments. Furthermore, studies could investigate the potential of N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide as a lead compound for the development of novel analgesic and anticonvulsant drugs.

Scientific Research Applications

N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide has been extensively studied for its potential pharmacological properties. It has been found to possess analgesic and anticonvulsant properties. Studies have shown that N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide acts as a potent inhibitor of voltage-gated sodium channels, which are involved in the transmission of pain signals in the body. N-benzyl-2-(hydroxymethyl)piperidine-1-carbothioamide has also been found to have anticonvulsant properties by modulating the activity of gamma-aminobutyric acid (GABA) receptors in the brain.